Cas no 35661-41-7 (Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester)

• Product Name: Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester
• CAS No: 35661-41-7
• MF: C₁₉H₁₉NO₄
• CID: 1477223
• Update Time: 2025-06-30

Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester
• ethyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetate

Additional information on Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester

Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester: A Comprehensive Overview

Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester (CAS No: 35661-41-7) is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a derivative of glycine, a simple amino acid that plays a crucial role in various biological processes. The addition of the N-[(9H-fluoren-9-ylmethoxy)carbonyl] group and the ethyl ester functionality introduces unique chemical properties, making it a valuable molecule for research and applications in drug discovery and chemical synthesis.

The structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group attached to the nitrogen atom of glycine. The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability during reactions while being easily removable under specific conditions. The ethyl ester functionality further enhances the solubility and reactivity of the molecule, making it suitable for various synthetic transformations.

Recent studies have highlighted the potential of Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester in peptide synthesis and medicinal chemistry. Researchers have explored its use as a building block for constructing complex peptide sequences with high precision. The Fmoc group's stability under mild conditions allows for sequential coupling reactions, which are essential in synthesizing peptides with specific sequences and functionalities.

In addition to its role in peptide synthesis, this compound has been investigated for its potential in drug delivery systems. The Fmoc group's ability to protect amino groups during synthesis makes it an attractive candidate for designing prodrugs or drug delivery vehicles with controlled release properties. Recent advancements in nanotechnology have further expanded its applications, with studies focusing on the use of this compound in creating biocompatible nanoparticles for targeted drug delivery.

The synthesis of Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester involves a multi-step process that typically begins with the preparation of the Fmoc reagent. This reagent is then reacted with glycine under specific conditions to form the desired product. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its application in sensitive biological assays.

One of the most promising areas of research involving this compound is its application in bioconjugation chemistry. By modifying glycine with the Fmoc group and an ethyl ester, researchers have developed novel methods for attaching various functional groups to biomolecules such as proteins and nucleic acids. These modifications enable the creation of bioconjugates with enhanced stability, specificity, and functionality, opening new avenues for diagnostics and therapeutics.

Moreover, Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester has been utilized as a precursor for synthesizing more complex molecules with potential pharmacological activities. For instance, recent studies have reported its use in constructing peptidomimetics—small molecules that mimic peptide structures but possess improved pharmacokinetic properties. These peptidomimetics are being explored as potential leads for developing drugs targeting various disease states.

In terms of analytical characterization, this compound can be thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the high standards required for research and industrial applications.

The importance of Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, ethyl ester lies not only in its current applications but also in its potential for future innovations. As researchers continue to explore its properties and develop new synthetic strategies, this compound is expected to play an increasingly significant role in advancing chemical science and biotechnology.